1-(4-Methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO3/c1-10-4-6-11(7-5-10)9-15-8-2-3-12(13(15)16)14(17)18/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: AGFKLIIEOYDROP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)O
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

Compounds with structures similar to “1-(4-Methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid” often belong to the class of organic compounds known as heterocyclic compounds. These compounds contain at least one ring that is not a carbon ring, and they often exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with various reagents under specific conditions. For example, the synthesis of 4-Aminobenzyl alcohol involves the reaction of 2-(p-tolylamino)acetohydrazide with ethoxymethylene malononitrile in ethanol under reflux.

Molecular Structure Analysis

The molecular structure of these compounds can be complex, often involving multiple rings and functional groups. The structure can be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions, including oxidation and bromination. The specific reactions depend on the functional groups present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by their molecular structure. These properties can include solubility, melting point, and reactivity.

Scientific Research Applications

Organic Synthesis and Catalysis

• MBMPBI derivatives can serve as ligands in transition metal-catalyzed reactions. .

Crystallography and Structural Analysis

• X-ray crystal structure analysis reveals the arrangement of MBMPBI molecules in the solid state. .

Mechanism of Action

The mechanism of action of these compounds can vary widely, depending on their structure and the biological system in which they are active. Some compounds may act as inhibitors of certain enzymes, while others may interact with specific receptors or other cellular components.

Safety and Hazards

Like all chemicals, these compounds can pose certain hazards. They may be harmful if swallowed, inhaled, or come into contact with the skin. Proper safety precautions should be taken when handling these compounds.

Future Directions

Research into these types of compounds is ongoing, and there is potential for the development of new drugs based on these structures. Future research may focus on improving the synthesis of these compounds, understanding their mechanisms of action, and exploring their potential therapeutic applications.